delta - Octalactone - d2

Specification

• CAS No.: 1082582-24-8
• Molecular Formula: C8H12D2O2
• Molecular Weight: 144.21

Introduction

Chemical Properties and Specifications

Structure and Nomenclature

Delta-Octalactone-d2 is a deuterium-labeled version of delta-Octalactone (CAS# 698-76-0, FEMA# 3214), which belongs to the lactone family. While the search results don't specifically detail the position of the deuterium atoms in the d2 variant, deuterated compounds typically have deuterium atoms strategically placed to enhance stability or facilitate tracking in analytical procedures.

Regular delta-Octalactone has a molecular weight of 142.1974, while the deuterated d2 version would have a slightly higher molecular weight due to the replacement of two hydrogen atoms with deuterium.

Physical and Chemical Characteristics

Based on the parent compound (delta-Octalactone), the d2 variant likely shares similar physical properties. The parent compound is characterized as a colorless to pale yellow liquid with specific physical properties.

Table 1: Physical and Chemical Properties of Delta-Octalactone

Parameter	Value
CAS Number	698-76-0
Color	Colorless to pale yellow liquid
Flash Point	200°F (tcc)
Specific gravity	0.995
Refractive Index	1.452-1.458
Molecular weight (parent)	142.1974
Solubility	Soluble in alcohol
Insolubility	Insoluble in water
Boiling Point	115-117°C
Retention Index	1280
Substantivity	400 hrs on smelling strips

The deuterated version would retain most of these physical properties, with slight variations due to the isotope effect. The deuterium labeling primarily serves analytical purposes rather than significantly altering the compound's behavior in typical applications.

Occurrence and Natural Distribution

Presence in Other Food Products

Beyond coconut products, delta-Octalactone has been identified in cocoa mass, where it contributes sweet, coconut-like notes to the complex aroma profile. Research by Counet and colleagues identified delta-Octalactone among the odorants present in cocoa mass, alongside delta-decalactone, which shares similar sensory characteristics.

Stability and Behavior During Processing

Effects of Thermal Processing

Research on delta-Octalactone in coconut milk provides insights into its stability during thermal processing. When coconut milk was subjected to sterilization at 121°C for 30 minutes, the relative content of delta-Octalactone showed no significant change compared to untreated samples.

This thermal stability suggests that delta-Octalactone-d2 would likewise remain stable during food processing operations, making it suitable for various thermal applications where flavor retention is critical.

Storage Time (days)	Relative Content (%)
0 (Untreated)	19.46
1 (Post-sterilization)	18.14
3	19.00
5	22.38
7	23.82
9	24.90
11	23.90
13	21.31
15	21.04
17	19.71
19	23.81

This increasing trend during storage suggests possible precursor compounds that gradually convert to delta-Octalactone, contributing to flavor development in coconut products during aging.

Applications and Uses

Flavor Applications

Delta-Octalactone is primarily used in flavor formulations to impart coconut, creamy notes. The deuterated version (d2) would serve similar purposes but is particularly valuable in analytical applications, scientific research, and as an internal standard for quantification.

Specific applications include:

• Coconut-flavored products

• Tropical fruit flavors

• Dairy products and creamers

• Baked goods

• Confectionery

Its substantivity of 400 hours on smelling strips indicates excellent longevity, making it valuable for applications requiring extended flavor release.

Analytical and Research Applications

The deuterated delta-Octalactone-d2 has particular value in research contexts:

• As internal standards in quantitative analysis

• For metabolic tracking studies

• In flavor release and stability research

• For authentication of natural flavors

The deuterium labeling enables precise tracking of the compound through various systems without significantly altering its chemical behavior or sensory properties.

Comparison with Related Flavor Compounds

Relationship to Other Coconut Flavor Compounds

In coconut milk, delta-Octalactone is part of a complex flavor profile that includes other important compound classes:

Table 4: Composition of Volatile Compounds in Coconut Milk

Compound Class	Proportion (%)
Lactones	34.4
Esters	31.5
Aldehydes	20.0
Acids	3.8
Ketones	2.3
Alcohols	1.4
Others	0.6

Within the lactone fraction, delta-Octalactone works synergistically with delta-decalactone and delta-dodecalactone to create the authentic coconut profile. While delta-Octalactone contributes the primary coconut character, delta-decalactone and delta-dodecalactone add creamy nuances that round out the flavor profile.